4-[(tert-butylamino)-(5-methyl-2-propan-2-ylcyclohexyl)oxyphosphoryl]-N,N-dimethylaniline

• IUPAC Name: 4-[(tert-butylamino)-(5-methyl-2-propan-2-ylcyclohexyl)oxyphosphoryl]-N,N-dimethylaniline
• InChI: InChI=1S/C22H39N2O2P/c1-16(2)20-14-9-17(3)15-21(20)26-27(25,23-22(4,5)6)19-12-10-18(11-13-19)24(7)8/h10-13,16-17,20-21H,9,14-15H2,1-8H3,(H,23,25)
• InChI Key: GPRZNBVSDQKTAI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OP(=O)(C2=CC=C(C=C2)N(C)C)NC(C)(C)C)C(C)C
• Molecular Formula: C22H39N2O2P
• Molecular Weight: 394.5 g/mol

Description

4-[(tert-butylamino)-(5-methyl-2-propan-2-ylcyclohexyl)oxyphosphoryl]-N,N-dimethylaniline is a useful research compound. Its molecular formula is C22H39N2O2P and its molecular weight is 394.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application of Sterically Hindered Phenol Derivatives

Research by Gibadullina et al. (2013) focuses on the synthesis of α-aminophosphonates containing sterically hindered phenol fragments, demonstrating an approach to obtain these compounds in high yields. This method involves reactions of aliphatic amines with α-phosphorylated methylenequinones, which could be relevant to synthesizing compounds with similar structural features as the one you're interested in (Gibadullina et al., 2013).

Catalytic Applications in Organic Synthesis

Qian et al. (2011) investigated the catalytic alkylation of aryl Grignard reagents using iron(III) amine-bis(phenolate) complexes. This research might provide insights into catalytic systems that could be applicable for reactions involving complex organophosphorus compounds, highlighting the potential for catalytic applications in the synthesis or modification of such molecules (Qian et al., 2011).

Advanced Materials and Chemical Synthesis

The synthesis of novel compounds and materials often involves complex organic molecules with unique functional groups. Li et al. (2012) described a scalable synthesis process for a specific intermediate compound, showcasing methodologies that could be adapted for synthesizing and scaling up the production of complex organophosphorus compounds (Li et al., 2012).